1'H-Spiro[cyclopropane-1,3'-isoxazolo[4,3-c]pyridine]

• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• IUPAC Name: spiro[1H-[1,2]oxazolo[4,3-c]pyridine-3,1'-cyclopropane]
• InChI: InChI=1S/C8H8N2O/c1-4-9-5-6-7(1)10-11-8(6)2-3-8/h1,4-5,10H,2-3H2
• InChI Key: BSHKBMMEQBUWEY-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C3=C(C=CN=C3)NO2

Description

1’H-Spiro[cyclopropane-1,3’-isoxazolo[4,3-c]pyridine] is a compound characterized by a unique spirocyclic structure, which includes a cyclopropane ring fused to an isoxazole and pyridine ring system.

Preparation Methods

The synthesis of 1’H-Spiro[cyclopropane-1,3’-isoxazolo[4,3-c]pyridine] typically involves the formation of the spirocyclic structure through cycloaddition reactions. One common method includes the reaction of cyclopropane derivatives with isoxazole and pyridine precursors under specific conditions. For instance, the Corey–Chaykovsky reaction can be employed to synthesize spiro[cyclopropane-1,9’-fluorene] derivatives, which can be further modified to obtain the desired compound .

Chemical Reactions Analysis

1’H-Spiro[cyclopropane-1,3’-isoxazolo[4,3-c]pyridine] undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by reagents such as lead tetraacetate, resulting in the formation of nitrene intermediates.

Reduction: Reduction reactions can be carried out using hydrazine derivatives, leading to the formation of spirocyclic hydrazones.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyclopropane ring, leading to the formation of various substituted derivatives.

Common reagents used in these reactions include sulfuric acid, dimethyloxosulfonium methylide, and hydrazine . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1’H-Spiro[cyclopropane-1,3’-isoxazolo[4,3-c]pyridine] has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex spirocyclic compounds, which are of interest for their unique structural properties.

Biology: The compound’s derivatives have shown potential as enzyme inhibitors and antimicrobial agents.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of inflammatory and infectious diseases.

Industry: The compound’s unique structure makes it a candidate for the development of new materials with specific mechanical and chemical properties.

Mechanism of Action

The mechanism of action of 1’H-Spiro[cyclopropane-1,3’-isoxazolo[4,3-c]pyridine] involves its interaction with specific molecular targets, such as enzymes and receptors. The spirocyclic structure allows it to fit into enzyme active sites, inhibiting their activity. This inhibition can regulate various biological processes, including inflammation and microbial growth .

Comparison with Similar Compounds

1’H-Spiro[cyclopropane-1,3’-isoxazolo[4,3-c]pyridine] can be compared with other spirocyclic compounds, such as:

Spiro[cyclopropane-1,2’-steroids]: These compounds have biological activities, including diuretic and antiandrogenic effects.

Spiro[cyclopropane-1,9’-fluorene]: Synthesized via the Corey–Chaykovsky reaction, these compounds are used in materials science for their unique structural properties.

The uniqueness of 1’H-Spiro[cyclopropane-1,3’-isoxazolo[4,3-c]pyridine] lies in its combination of cyclopropane, isoxazole, and pyridine rings, which confer distinct chemical and biological properties .